Cas no 66967-88-2 (N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide)
![N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide structure](https://www.kuujia.com/scimg/cas/66967-88-2x500.png)
66967-88-2 structure
Product name:N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide
N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide Chemical and Physical Properties
Names and Identifiers
-
- N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide
- Ro 2-2400
- ((3-Hydroxy-2-pyridyl)methyl)triethylammonium bromide dimethylcarbamate (ester)
- 2-Pyridinemethanaminium, 3-(((dimethylamino)carbonyl)oxy)-N,N,N-triethyl-, bromide
- 66967-88-2
- Ammonium, ((3-hydroxy-2-pyridyl)methyl)triethyl-, bromide, dimethylcarbamate (ester)
- DTXSID80985720
-
- Inchi: InChI=1S/C15H26N3O2.BrH/c1-6-18(7-2,8-3)12-13-14(10-9-11-16-13)20-15(19)17(4)5;/h9-11H,6-8,12H2,1-5H3;1H/q+1;/p-1
- InChI Key: QMBGVIARFVVBJW-UHFFFAOYSA-M
- SMILES: CC[N+](CC)(CC)CC1=C(C=CC=N1)OC(=O)N(C)C.[Br-]
Computed Properties
- Exact Mass: 332.9174
- Monoisotopic Mass: 359.12084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 295
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.43
N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide Related Literature
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M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
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Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
66967-88-2 (N-({3-[(dimethylcarbamoyl)oxy]pyridin-2-yl}methyl)-N,N-diethylethanaminium bromide) Related Products
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